Cas no 150444-95-4 (3-Chloro-4,5-difluorobenzoic acid)

3-Chloro-4,5-difluorobenzoic acid is a fluorinated benzoic acid derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—chloro and difluoro groups at the 3, 4, and 5 positions—enhances its reactivity as a building block for complex molecules, particularly in cross-coupling reactions and derivatization processes. The electron-withdrawing effects of the halogen substituents improve its stability and compatibility with harsh reaction conditions. This compound is valued for its high purity and consistent performance in fine chemical applications, serving as a key intermediate in the development of bioactive compounds. Its structural features make it a versatile precursor in medicinal chemistry and material science research.

3-Chloro-4,5-difluorobenzoic acid structure

150444-95-4 structure

Product Name:3-Chloro-4,5-difluorobenzoic acid

CAS No:150444-95-4

MF:C₇H₃ClF₂O₂

MW:192.547328233719

MDL:MFCD04972707

CID:135151

PubChem ID:14949363

Update Time:2025-06-09

3-Chloro-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4,5-difluorobenzoic acid
- 3-CHLORO-4,5-DIFLUORO-BENZOIC ACID
- Benzoic acid,3-chloro-4,5-difluoro-
- ACMC-1C6UY
- AGN-PC-00331T
- CTK4C6645
- PubChem4741
- SBB064324
- SureCN2431319
- 5-Chloro-3,4-difluorobenzoic acid
- FT-0652691
- MFCD04972707
- SY258292
- AKOS005063904
- SCHEMBL2431319
- DTXSID20565924
- Benzoic acid, 3-chloro-4,5-difluoro-
- 150444-95-4
- RRJYBDSJDKWHOS-UHFFFAOYSA-N
- DS-12273
- A19971
- 2-PYRIDINEALDOXIMEMETHYLMETHANESULFONATE
- CL8080
- EN300-192703
- CS-0157721
- 3-chloro -4,5-difluorobenzoic acid
- 3-CHLORO-4,5-DIFLUOROBENZOICACID
- MDL： MFCD04972707
- Inchi： 1S/C7H3ClF2O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
- InChI Key： RRJYBDSJDKWHOS-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=CC(C(=O)O)=C1)F)F

Computed Properties

Exact Mass: 191.97899
Monoisotopic Mass: 191.9789634g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.573±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 283.3±35.0 ºC (760 Torr),
Flash Point: 125.1±25.9 ºC,
Solubility: Almost insoluble (0.052 g/l) (25 º C),
PSA: 37.3

3-Chloro-4,5-difluorobenzoic acid Pricemore >>

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